5-((4-methoxyphenyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(4-methoxyanilino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H16N4O3/c1-19-14-13(15(21)20(2)16(19)22)12(8-9-17-14)18-10-4-6-11(23-3)7-5-10/h4-9H,1-3H3,(H,17,18)
• InChI Key: IQYISBQCQUWKTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NC3=CC=C(C=C3)OC
• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol
• CAS No.: 941884-02-2

Description

The compound “5-((4-methoxyphenyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” belongs to a class of organic compounds known as pyrimidines and its derivatives. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula C4H5N3O2. The molecular weight is 127.1014.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve multiple steps. For instance, the synthesis of this compound involves a series of reactions including condensation, cyclization, and methylation.

Scientific Research Applications

Synthesis and Chemical Properties

Recent research has focused on the synthesis and chemical properties of derivatives related to this compound, highlighting their significance in developing new pharmacologically active molecules. For example, a study demonstrated the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showcasing their potential as anti-inflammatory and analgesic agents. These compounds were found to have significant COX-2 inhibitory activity, comparable to standard drugs like sodium diclofenac, indicating their potential in drug development for inflammation and pain management (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).

Crystallographic Studies

Crystallographic studies have provided insights into the molecular and crystal structures of similar compounds, aiding in the understanding of their chemical interactions and potential applications. For instance, research on racemic and hydrated forms of similar compounds has detailed their crystalline structures, contributing to the knowledge base necessary for the design of compounds with desired chemical properties (J. N. Low, J. Cobo, C. Cisneros, J. Quiroga, & C. Glidewell, 2004).

Mechanism of Action

Target of Action

Similar compounds, such as triazole-pyrimidine hybrids, have been studied for their neuroprotective and anti-inflammatory properties . These compounds interact with human microglia and neuronal cell models .

Mode of Action

It’s worth noting that similar compounds have shown promising neuroprotective and anti-inflammatory properties . They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . Furthermore, they reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

Similar compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties . They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . Furthermore, they reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Analysis

Biochemical Properties

The compound interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with active residues of ATF4 and NF-kB proteins . These interactions play a crucial role in its biochemical reactions, contributing to its neuroprotective and anti-inflammatory properties .

Cellular Effects

5-((4-methoxyphenyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has significant effects on various types of cells and cellular processes. It influences cell function by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells . This suggests that the compound may have a role in regulating cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The molecular mechanism of action of this compound involves the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . This is achieved through its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .